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Compound of Interest

(4-bromo-1,2-
Compound Name:
phenylene)dimethanol

Cat. No.: B179665

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 171011-37-3

Chemical and Physical Properties

(4-bromo-1,2-phenylene)dimethanol, a brominated aromatic alcohol, possesses the following
known chemical and physical properties. While experimental data for certain properties such as
boiling point, density, and solubility are not readily available in published literature, the existing
data provides a foundational understanding of this compound.
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Property Value Reference
CAS Number 171011-37-3 [1]
Molecular Formula CsHoBrO:z
Molecular Weight 217.06 g/mol
Melting Point 67-67.5 °C [1]
Physical Form Colorless solid [1]
Boiling Point Data not available
Density Data not available
Solubility Data not available
Synthesis

A detailed experimental protocol for the synthesis of (4-bromo-1,2-phenylene)dimethanol has
been documented. The synthesis involves the reduction of 5-bromoisobenzofuran-1,3-dione.

Experimental Protocol: Synthesis from 5-
bromoisobenzofuran-1,3-dione

This protocol outlines the reduction of 5-bromoisobenzofuran-1,3-dione to yield (4-bromo-1,2-
phenylene)dimethanol.

Materials:

5-bromoisobenzofuran-1,3-dione

Anhydrous toluene

1 M diisobutylaluminum hydride (DIBAL-H) in toluene

10% aqueous hydrochloric acid

Ethyl acetate
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o Saturated saline solution

e Anhydrous magnesium sulfate

o Diatomaceous earth

« Silica gel for column chromatography
e Hexane

o Ethyl acetate

Procedure:

o Under ice-bath cooling conditions, a 1 M toluene solution of diisobutylaluminum hydride (3
mmol) is slowly added to an anhydrous toluene solution of 5-bromoisobenzofuran-1,3-dione
(106 mg, 0.47 mmol).[1]

e The reaction mixture is stirred at room temperature for 1.5 hours.[1]
o Subsequently, 10% aqueous hydrochloric acid solution (0.7 mL) is slowly added at 0°C.[1]

e The reaction mixture is diluted with toluene (1 mL) and stirring is continued at room
temperature for 1 hour.[1]

e The mixture is then filtered through diatomaceous earth and extracted with ethyl acetate (3 x
20 mL).[1]

» The combined organic phases are washed with saturated saline solution (10 mL), dried over
anhydrous magnesium sulfate, and concentrated under reduced pressure.[1]

e The resulting residue is purified by silica gel column chromatography using a hexane/ethyl
acetate (1:1) eluent to afford (4-bromo-1,2-phenylene)dimethanol as a colorless solid (89
mg, 91% yield).[1]

Synthesis Workflow Diagram
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Synthesis of (4-bromo-1,2-phenylene)dimethanol.

Applications in Research and Drug Development

Currently, there is a notable absence of published literature detailing the specific applications of
(4-bromo-1,2-phenylene)dimethanol in drug development or its interaction with biological
signaling pathways. While the presence of the bromophenyl group and two hydroxymethyl
functionalities suggests potential for this molecule to serve as a scaffold or intermediate in the
synthesis of more complex molecules, its direct biological activity remains uninvestigated.

The core structure is a substituted benzene ring, a common motif in many pharmaceutical
compounds. The bromo-substituent can influence the lipophilicity and metabolic stability of a
molecule, and the hydroxymethyl groups provide points for further chemical modification and
derivatization.

Potential Research Directions

Given the lack of current data, the following represents a logical workflow for investigating the
potential of (4-bromo-1,2-phenylene)dimethanol in a drug discovery context.
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Potential drug discovery workflow.

Researchers and drug development professionals are encouraged to consider this molecule as
a starting point for the synthesis of novel compounds for biological screening. The lack of
existing data presents an opportunity for novel research and discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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